Cas no 218962-73-3 (H-D-Lys(boc)-oall hydrochloride)

• Product Name: H-D-Lys(boc)-oall hydrochloride
• CAS No: 218962-73-3
• MF: C₁₄H₂₇ClN₂O₄
• MW: 322.828183412552
• MDL: MFCD01318762
• CID: 243563
• PubChem ID: 56777059
• Update Time: 2025-04-19

H-D-Lys(boc)-oall hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-, 2-propenyl ester, monohydrochloride (9CI)
• H-d-lys(boc)-oall*hcl
• NE-BOC-D-LYSINE ALLYL ESTER HYDROCHLORIDE
• D-Lys methyl ester hydrochloride
• (R)-Allyl2-amino-6-((tert-butoxycarbonyl)amino)hexanoatehydrochloride
• (R)-Allyl 2-amino-6-((tert-butoxycarbonyl)amino)hexanoate hydrochloride
• H-D-Lys(boc)-oall hydrochloride
• CS-0361182
• AS-46866
• AKOS027325216
• D-Lysine,n6-[(1,1-dimethylethoxy)carbonyl]-,2-propenyl ester,monohydrochloride(9ci)
• prop-2-enyl (2R)-2-amino-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate;hydrochloride
• H-D-LYS(BOC)-OALL HCL
• F10770
• MFCD01318762
• N-epsilon-(t-Butyloxycarbonyl)-D-lysine allyl ester hydrochloride (H-D-Lys(Boc)-OAll.HCl)
• Allyl N6-(tert-butoxycarbonyl)-D-lysinate hydrochloride
• 218962-73-3

• MDL： MFCD01318762
• Inchi： 1S/C14H26N2O4.ClH/c1-5-10-19-12(17)11(15)8-6-7-9-16-13(18)20-14(2,3)4;/h5,11H,1,6-10,15H2,2-4H3,(H,16,18);1H/t11-;/m1./s1
• InChI Key： YNQZETUXDJXJQM-RFVHGSKJSA-N
• SMILES： Cl.O(C(NCCCC[C@H](C(=O)OCC=C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.16600
• Monoisotopic Mass: 322.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2

Experimental Properties

• PSA: 90.65000
• LogP: 3.63110

H-D-Lys(boc)-oall hydrochloride Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives